Cas no 1694343-35-5 (Heptane, 1-chloro-2,2,4,6-tetramethyl-)

• Product Name: Heptane, 1-chloro-2,2,4,6-tetramethyl-
• CAS No: 1694343-35-5
• MF: C₁₁H₂₃Cl
• MW: 190.753322839737
• CID: 5283424
• Update Time: 2025-10-30

Heptane, 1-chloro-2,2,4,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Heptane, 1-chloro-2,2,4,6-tetramethyl-

• Inchi： 1S/C11H23Cl/c1-9(2)6-10(3)7-11(4,5)8-12/h9-10H,6-8H2,1-5H3
• InChI Key： RTRYXKLVRUDXNA-UHFFFAOYSA-N
• SMILES： C(Cl)C(C)(C)CC(C)CC(C)C

Additional information on Heptane, 1-chloro-2,2,4,6-tetramethyl-

Heptane, 1-chloro-2,2,4,6-tetramethyl- (CAS No. 1694343-35-5): A Comprehensive Overview

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, Heptane, 1-chloro-2,2,4,6-tetramethyl- (CAS No. 1694343-35-5) stands out as a compound of significant interest due to its unique structural properties and potential applications. This compound, characterized by its highly branched structure and chlorine substituent, has garnered attention in various research domains.

The molecular structure of Heptane, 1-chloro-2,2,4,6-tetramethyl- consists of a heptane backbone with specific substituents that enhance its reactivity and utility. The presence of chlorine atoms at the 1-position and methyl groups at the 2, 2', 4-, and 6-positions imparts unique electronic and steric properties to the molecule. These features make it a valuable intermediate in organic synthesis and a potential candidate for various industrial applications.

In recent years, the pharmaceutical industry has shown increasing interest in structurally diverse compounds for drug discovery and development. Heptane, 1-chloro-2,2,4,6-tetramethyl- has been explored as a building block for more complex molecules due to its ability to undergo various chemical transformations. For instance, its chlorine substituent can participate in nucleophilic substitution reactions, allowing for the introduction of additional functional groups. This versatility makes it a useful tool in the synthesis of pharmacologically active compounds.

The agrochemical sector has also benefited from the use of Heptane, 1-chloro-2,2,4,6-tetramethyl-. Its unique properties have been leveraged in the development of novel pesticides and herbicides. Researchers have utilized this compound to create derivatives that exhibit enhanced efficacy against pests while maintaining environmental safety. The branched structure of the molecule contributes to its stability and bioavailability, making it an attractive candidate for agricultural applications.

Materials science has seen another significant application of Heptane, 1-chloro-2,2,4,6-tetramethyl-. Its ability to act as a solvent or intermediate in polymer synthesis has been exploited to develop advanced materials with tailored properties. These materials find applications in industries ranging from electronics to automotive manufacturing. The compound's stability under various conditions makes it an ideal candidate for use in high-performance materials.

The synthesis of Heptane, 1-chloro-2,2,4,6-tetramethyl- is another area where research has been actively pursued. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes. These improvements have not only reduced costs but also enhanced the purity of the final product. Such developments are crucial for ensuring that the compound meets the stringent requirements of industrial applications.

In conclusion, Heptane, 1-chloro-2,2,4,6-tetramethyl- (CAS No. 1694343-35-5) is a multifaceted compound with significant potential across multiple industries. Its unique structural features and reactivity make it a valuable tool in pharmaceuticals、agrochemicals、and materials science. As research continues to uncover new applications and synthetic methods，the importance of this compound is likely to grow even further.